Cas no 89752-98-7 (Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-)
89752-98-7 structure
Product Name:Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-
CAS No:89752-98-7
MF:C15H11BrN2O
MW:315.164642572403
CID:590229
PubChem ID:13404046
Update Time:2025-04-19
Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-
- 4-[2-(4-bromophenyl)-1,3-oxazol-5-yl]aniline
- DTXSID10539694
- 89752-98-7
- 4-(2-(4-Bromophenyl)oxazol-5-yl)aniline
-
- Inchi: 1S/C15H11BrN2O/c16-12-5-1-11(2-6-12)15-18-9-14(19-15)10-3-7-13(17)8-4-10/h1-9H,17H2
- InChI Key: IYHAWZCHVKFEDL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=NC=C(C2C=CC(=CC=2)N)O1
Computed Properties
- Exact Mass: 314.00548g/mol
- Monoisotopic Mass: 314.00548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 52Ų
Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]- Related Literature
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
Julia M. Yeomans Soft Matter, 2010,6, 703-704
89752-98-7 (Benzenamine, 4-[2-(4-bromophenyl)-5-oxazolyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk